Cas no 7379-12-6 (2-methylhexan-3-one)

2-methylhexan-3-one Properties

Names and Identifiers

• 2-Methyl-3-hexanone
• 2-methylhexan-3-one
• Isopropyl Propyl Ketone
• Propyl isopropyl ketone

• MDL： MFCD00009399
• InChIKey： HIGGFWFRAWSMBR-UHFFFAOYSA-N
• Inchi： 1S/C7H14O/c1-4-5-7(8)6(2)3/h6H,4-5H2,1-3H3
• SMILES： CCCC(=O)C(C)C

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.104
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 114.19

Experimental Properties

• LogP: 2.01160
• PSA: 17.07000
• Refractive Index: n20/D 1.406(lit.)
• Boiling Point: 136°C(lit.)
• Melting Point: -46.2°C (estimate)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Color/Form: Not available
• Solubility: Slightly soluble in water
• Density: 0.825 g/mL at 25 °C(lit.)

2-methylhexan-3-one Security Information

• Symbol: GHS02
• RTECS：MP3900000
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16; S29; S33
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226-H303-H316-H320
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P303+P361+P353-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Keep it tightly closed Keep away from high temperature \ sparks and open flames Store in a cool, dry place
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3.2

2-methylhexan-3-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone